Cas no 2280104-91-6 (benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate)

• Product Name: benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate
• CAS No: 2280104-91-6
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5842540
• PubChem ID: 165914624
• Update Time: 2025-08-04

benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2280104-91-6
• EN300-7332280
• benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate

• Inchi： 1S/C14H19NO3/c16-11-14(7-4-8-14)10-15-13(17)18-9-12-5-2-1-3-6-12/h1-3,5-6,16H,4,7-11H2,(H,15,17)
• InChI Key： AWNQGHRTQHEMCX-UHFFFAOYSA-N
• SMILES： OCC1(CNC(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate

Professional Introduction to Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate (CAS No. 2280104-91-6)

Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2280104-91-6, this compound represents a unique structural motif that combines a benzyl group with a carbamate moiety linked to a cyclobutyl ring substituted with a hydroxymethyl group. Such structural features make it a promising candidate for various applications, particularly in the development of novel bioactive molecules.

The< strong>benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate molecule exhibits a distinct chemical profile that is influenced by its cycloalkyl and aromatic components. The presence of the hydroxymethyl group on the cyclobutyl ring introduces both hydrophilic and lipophilic characteristics, which can be exploited in drug design to enhance solubility and membrane permeability. This balance is crucial for optimizing pharmacokinetic properties, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the exploration of carbamate derivatives due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds, including herbicides, insecticides, and pharmaceuticals. The< strong>Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate structure, with its complex spatial arrangement, offers a rich platform for further functionalization and derivatization, enabling the creation of novel molecules with tailored properties.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The cyclobutyl moiety can serve as a rigid scaffold that mimics natural substrates or transition states, while the hydroxymethyl group can interact with specific amino acid residues in enzymes through hydrogen bonding or other non-covalent interactions. This has led to investigations into its utility as an inhibitor for enzymes involved in metabolic pathways or signal transduction processes.

The< strong>CAS No. 2280104-91-6 identification ensures that researchers can reliably source and utilize this compound for their studies. Its synthesis involves multi-step organic reactions, including condensation reactions to form the carbamate bond and cyclization processes to create the cyclobutyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, may be employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The< strong>Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate scaffold exemplifies how combining different functional groups can lead to innovative molecular architectures with unique biological activities. For instance, modifications at the benzyl position or the hydroxymethyl group can alter binding affinities or selectivity profiles, making it possible to fine-tune interactions with biological targets.

In addition to its potential as an enzyme inhibitor, this compound may also serve as a precursor for more complex molecules through further chemical transformations. For example, nucleophilic substitution reactions could introduce additional functional groups at strategic positions within the molecule, expanding its utility in synthetic chemistry. Such versatility underscores the importance of< strong>Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate as a building block in medicinal chemistry.

The investigation of biological activity often involves high-throughput screening (HTS) campaigns to identify lead compounds with promising properties. The< strong>CAS No. 2280104-91-6-labeled compound can be incorporated into such screens to assess its interactions with various biological targets. Computational modeling techniques may also be employed to predict binding modes and optimize molecular properties before experimental validation.

The synthesis and characterization of< strong>Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate have been advanced by recent developments in synthetic methodologies and analytical techniques. High-resolution spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), provide detailed insights into molecular structure and purity. These tools are essential for ensuring that researchers are working with high-quality material when exploring its potential applications.

The structural complexity of this compound also presents opportunities for exploring novel synthetic routes that could improve efficiency and sustainability in drug production. Green chemistry principles may be applied to minimize waste and energy consumption during synthesis, aligning with broader efforts to promote environmentally responsible chemical manufacturing.

In conclusion, Benzyl N-{[1-(hydroxymethyl)cyclobutyl]methyl}carbamate (CAS No. 2280104-91-6) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing bioactive compounds with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.